Cas no 2460755-60-4 (1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride)

• Product Name: 1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride
• CAS No: 2460755-60-4
• MF: C₁₄H₂₀ClN₃O
• MW: 281.781102180481
• MDL: MFCD32703435
• CID: 5670113
• PubChem ID: 155821750
• Update Time: 2025-06-08

1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride
• 2460755-60-4
• EN300-26983432
• 1-Phenyl-3-piperidin-4-ylimidazolidin-2-one;hydrochloride

• MDL： MFCD32703435
• Inchi： 1S/C14H19N3O.ClH/c18-14-16(12-4-2-1-3-5-12)10-11-17(14)13-6-8-15-9-7-13;/h1-5,13,15H,6-11H2;1H
• InChI Key： YHRJGUTZQIOFBZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1N(C2C=CC=CC=2)CCN1C1CCNCC1

Computed Properties

• Exact Mass: 281.1294900g/mol
• Monoisotopic Mass: 281.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride

Introduction to 1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride (CAS No. 2460755-60-4)

1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride, identified by its CAS number 2460755-60-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the imidazolidinone class, characterized by a unique structural framework that includes a phenyl ring and a piperidine moiety. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further exploration in medicinal chemistry.

The structural composition of 1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride incorporates key pharmacophoric elements that are often exploited in the design of bioactive molecules. The phenyl ring contributes to hydrophobic interactions, while the piperidine group introduces a nitrogen-rich scaffold that can interact with biological targets such as enzymes and receptors. This combination of features makes the compound a promising lead for developing novel therapeutic agents.

In recent years, there has been growing interest in imidazolidinone derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit potential in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the piperidine moiety in 1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride is particularly noteworthy, as it has been shown to enhance binding affinity to certain biological targets. This has led to its investigation as a component in drug candidates targeting neurological disorders and metabolic diseases.

One of the most compelling aspects of 1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride is its versatility in medicinal chemistry applications. Researchers have leveraged its structural framework to develop analogs with improved pharmacokinetic profiles and enhanced target specificity. For instance, modifications to the phenyl ring or the piperidine group can fine-tune the compound's interactions with biological targets, leading to more effective therapeutic outcomes. This adaptability underscores the compound's potential as a building block for future drug development.

The synthesis of 1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of an imidazolidinone core, followed by functionalization with a phenyl group and a piperidine moiety. The final step involves conversion to the hydrochloride salt to improve solubility. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have further enhanced the understanding of 1-phenyl-3-(piperidin-4-yli midazolidin -2-one hydrochloride)'s interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various proteins involved in disease pathways. These insights have guided the design of more potent derivatives with improved therapeutic efficacy. Additionally, computational methods have been used to predict metabolic stability and potential drug-drug interactions, providing valuable information for optimizing its clinical application.

The pharmacological profile of 1 - phen yl -3 - ( piper id ine -4 - yl ) im id az ol id in - 2 - one hy droch lor ide has been extensively studied in preclinical models. Initial experiments have shown promising results in terms of anti-inflammatory effects, particularly in conditions mediated by cytokine release and immune cell activation. Furthermore, preliminary data suggest that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight its potential as a therapeutic agent in unmet medical needs.

As research continues to uncover new applications for 1 - phen yl - 3 - ( p i per id ine - 4 - y l ) i mid az ol id i n - 2 - one hy droch lor ide, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory discoveries into clinical trials, bringing new treatments to patients more quickly. The compound's unique structural features and demonstrated biological activity make it an attractive candidate for further development under these collaborative efforts.

The regulatory landscape for 1 - phen yl - 3 - ( p i per id ine - 4 - y l ) i mid az ol id i n - 2 - one hy droch lor ide is also evolving, reflecting its growing importance in drug discovery. Regulatory agencies are increasingly recognizing the value of innovative compounds like this one in addressing complex diseases. As such, streamlined pathways for clinical evaluation are being explored to facilitate their rapid development and approval. This positive regulatory environment bodes well for the future prospects of 1 - phen yl - 3 -( p i per id ine - 4-y l ) i mid az o lid i n - 2-one hydrochloride as a therapeutic agent.

In conclusion,1 Phen yl 3 ( p i per id ine 4 y l ) im id az o lid i n 2 one hy droch lor ide (CAS No .24607556044) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications . Its unique structure , combined wi th promi ssi ng bi o logical acti vi ties , positions it as a key compo nd f or fur ther research an d deve lopment . As scientific unders tanding en hances an d technol ogical advanc ements proceed , th e applic ati ons f or thi s compo und are ex pected t o expand , off eri ng hope f or novel treat ments i n variou s med ic al conditi ons .